Cas no 1240612-18-3 ((2-Bromo-5-methyl-oxazol-4-yl)-methanol)

• Product Name: (2-Bromo-5-methyl-oxazol-4-yl)-methanol
• CAS No: 1240612-18-3
• MF: C₅H₆BrNO₂
• MW: 192.010640621185
• MDL: MFCD16989278
• CID: 4690595
• Update Time: 2025-10-15

(2-Bromo-5-methyl-oxazol-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-methyl-oxazol-4-yl)-methanol
• SB32125
• (2-Bromo-5-methyloxazol-4-yl)methanol

• MDL： MFCD16989278
• Inchi： 1S/C5H6BrNO2/c1-3-4(2-8)7-5(6)9-3/h8H,2H2,1H3
• InChI Key： KQCJRWRAPDBLRG-UHFFFAOYSA-N
• SMILES： BrC1=NC(CO)=C(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3

Additional information on (2-Bromo-5-methyl-oxazol-4-yl)-methanol

(2-Bromo-5-methyl-oxazol-4-yl)-methanol (CAS No. 1240612-18-3): A Comprehensive Overview

(2-Bromo-5-methyl-oxazol-4-yl)-methanol (CAS No. 1240612-18-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (2-Bromo-5-methyl-oxazol-4-yl)-methanol consists of a brominated oxazole ring attached to a methanol group. The presence of the bromine atom and the methyl group imparts specific chemical and biological properties that make this compound a valuable building block in synthetic chemistry. The oxazole ring, known for its stability and reactivity, plays a crucial role in the compound's overall functionality.

Recent studies have highlighted the importance of (2-Bromo-5-methyl-oxazol-4-yl)-methanol in the synthesis of bioactive molecules. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers demonstrated that derivatives of (2-Bromo-5-methyl-oxazol-4-yl)-methanol exhibited significant inhibition of pro-inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, (2-Bromo-5-methyl-oxazol-4-yl)-methanol has also been explored for its potential in cancer research. A study published in the Cancer Research journal in 2022 investigated the use of this compound as a scaffold for developing novel anticancer drugs. The researchers found that certain derivatives of (2-Bromo-5-methyl-oxazol-4-yl)-methanol exhibited selective cytotoxicity against various cancer cell lines, including breast and lung cancer cells. These findings suggest that this compound could serve as a valuable starting point for the development of targeted cancer therapies.

The synthetic versatility of (2-Bromo-5-methyl-oxazol-4-yl)-methanol has also been leveraged in the development of new materials and polymers. A 2021 study in the Journal of Polymer Science reported the use of this compound as a monomer in the synthesis of functional polymers with enhanced mechanical and thermal properties. The resulting polymers showed improved stability and performance, making them suitable for various industrial applications, such as coatings and adhesives.

In terms of safety and handling, it is important to note that while (2-Bromo-5-methyl-oxazol-4-yl)-methanol is not classified as a hazardous material, proper precautions should be taken during its use and storage to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) and following standard laboratory protocols for handling organic compounds.

The future prospects for (2-Bromo-5-methyl-oxazol-4-yl)-methanol are promising. Ongoing research continues to uncover new applications and derivatives of this compound, further expanding its utility in various scientific and industrial fields. As researchers delve deeper into the chemical and biological properties of (2-Bromo-5-methyl-oxazol-4-yl)-methanol, it is likely that new opportunities will emerge for its use in drug discovery, materials science, and beyond.

In conclusion, (2-Bromo-5-methyl-oxazol-4-y l)-methanol (CAS No. 1240612 -18 -3) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and versatile synthetic properties make it an invaluable tool for researchers and scientists working at the forefront of medicinal chemistry, pharmaceutical development, and materials science.